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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B192856 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE), handling procedures, and disposal of Canagliflozin.

Canagliflozin is classified as a hazardous substance that can cause serious eye damage and

is suspected of damaging fertility or the unborn child.[1][2][3] It may also be harmful if

swallowed.[3] Adherence to the following safety protocols is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
To minimize inhalation exposure and environmental contamination, Canagliflozin should be

handled in a designated area with appropriate engineering controls.

Ventilation: Always handle Canagliflozin in a chemical fume hood or other approved local

exhaust ventilation system.[1][2][4]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate work area.[1][2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Canagliflozin to

prevent skin and eye contact, and inhalation.
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Eye and Face Protection: Wear chemical safety goggles or glasses.[1][2][4][5]

Skin Protection:

Gloves: Use chemical-resistant gloves (e.g., nitrile rubber).[1][2][4] Gloves should be

inspected for integrity before each use and changed frequently.

Protective Clothing: A lab coat or other suitable protective clothing should be worn to

prevent skin contact.[1][2]

Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-

approved respirator should be used.[2][4][6]

Handling and Storage Procedures
Handling: Avoid direct contact with the compound.[4][6] Prevent the formation of dust and

aerosols during handling.[1][5] After handling, wash hands thoroughly.[1]

Storage: Store Canagliflozin in a tightly sealed container in a cool, dry, and well-ventilated

area.[2][5]

Spill and Disposal Management
Spill Response: In the event of a spill, evacuate the area. Wearing the appropriate PPE,

cover the spill with an absorbent material, and collect it into a suitable container for disposal.

[1][2] Avoid generating dust during cleanup.

Waste Disposal: Dispose of Canagliflozin waste and contaminated materials through a

licensed chemical disposal company, in accordance with all applicable local, state, and

federal regulations.[2][5] Do not allow the substance to enter drains or waterways.[1][5]

Summary of Safety Data
For quick reference, the following table summarizes the key safety information for handling

Canagliflozin.
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Parameter Recommendation Source

Primary Hazards

Causes serious eye damage,

Suspected of damaging fertility

or the unborn child, Harmful if

swallowed.

[1][2][3]

Engineering Controls

Chemical fume hood or local

exhaust ventilation, Safety

shower, Eyewash station.

[1][2][4]

Eye Protection
Chemical safety goggles or

glasses.
[1][2][4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
[1][2][4]

Protective Clothing
Lab coat or other protective

clothing.
[1][2]

Respiratory Protection

NIOSH/MSHA-approved

respirator (when dust may be

generated).

[2][4][6]

Occupational Exposure Limit Not established. [1][7][8]

Experimental Protocols
While specific experimental protocols involving Canagliflozin will vary, the handling procedures

outlined above should be integrated into any standard operating procedure.

General Weighing and Solution Preparation Protocol:
Preparation: Before starting, ensure the chemical fume hood is operational and all necessary

PPE is donned correctly.

Weighing:

Perform all weighing operations within the chemical fume hood.
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Use a tared weigh boat or paper.

Handle the container of Canagliflozin with care to avoid generating airborne dust.

Close the primary container immediately after dispensing the required amount.

Dissolving:

Add the solvent to the vessel containing the weighed Canagliflozin within the fume hood.

Ensure the vessel is capped or covered during dissolution to prevent aerosol generation.

Cleanup:

Wipe down the balance and surrounding surfaces within the fume hood with a damp cloth

to remove any residual particles.

Dispose of all contaminated materials (weigh boats, wipes, gloves) as hazardous waste

according to institutional guidelines.

Workflow for Safe Handling of Canagliflozin
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Caption: Workflow for the safe handling of Canagliflozin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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